CYCLOPENTANETHIOL
CYCLOPENTANETHIOL
Cyclopentanethiol, also known as cyclopentyl sulfide or fema 3262, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Cyclopentanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cyclopentanethiol is primarily located in the membrane (predicted from logP). Cyclopentanethiol has an alliaceous, celery, and citrus taste.
Brand Name:
Vulcanchem
CAS No.:
1679-07-8
VCID:
VC0157770
InChI:
InChI=1S/C5H10S/c6-5-3-1-2-4-5/h5-6H,1-4H2
SMILES:
C1CCC(C1)S
Molecular Formula:
C5H10S
Molecular Weight:
102.2 g/mol
CYCLOPENTANETHIOL
CAS No.: 1679-07-8
Main Products
VCID: VC0157770
Molecular Formula: C5H10S
Molecular Weight: 102.2 g/mol
CAS No. | 1679-07-8 |
---|---|
Product Name | CYCLOPENTANETHIOL |
Molecular Formula | C5H10S |
Molecular Weight | 102.2 g/mol |
IUPAC Name | cyclopentanethiol |
Standard InChI | InChI=1S/C5H10S/c6-5-3-1-2-4-5/h5-6H,1-4H2 |
Standard InChIKey | WVDYBOADDMMFIY-UHFFFAOYSA-N |
SMILES | C1CCC(C1)S |
Canonical SMILES | C1CCC(C1)S |
Boiling Point | 132.1 °C |
Density | d204 0.95 0.920-0.925 |
Physical Description | colourless liquid |
Description | Cyclopentanethiol, also known as cyclopentyl sulfide or fema 3262, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Cyclopentanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cyclopentanethiol is primarily located in the membrane (predicted from logP). Cyclopentanethiol has an alliaceous, celery, and citrus taste. |
Solubility | slightly soluble in water; soluble in alcohol and oils |
Vapor Pressure | 11.40 mmHg |
PubChem Compound | 15510 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume